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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of SNAP 94847
hydrochloride, a potent and selective melanin-concentrating hormone receptor 1 (MCHR1)
antagonist, for its application in appetite regulation research. This document details the
compound's mechanism of action, summarizes key quantitative data, provides detailed
experimental protocols, and visualizes relevant biological pathways and experimental
workflows.

Core Compound Characteristics

SNAP 94847 hydrochloride is a high-affinity, selective, and orally active antagonist of the
MCHRL1.[1] Its systematic chemical name is N-[3-[1-[[4-(3,4-Difluorophenoxy)phenylimethyl]-4-
piperidinyl]-4-methylphenyl]-2-methylpropanamide hydrochloride.[1] As a selective MCHR1
antagonist, SNAP 94847 has demonstrated potential in preclinical models for the treatment of
obesity, anxiety, and depression.

Mechanism of Action in Appetite Regulation
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The neuropeptide melanin-concentrating hormone (MCH) is a key regulator of energy
homeostasis, primarily by stimulating food intake.[2][3] MCH exerts its effects by binding to the
MCHR1, a G protein-coupled receptor (GPCR) predominantly expressed in the brain.[2][4]
SNAP 94847 competitively inhibits the binding of MCH to MCHR1, thereby blocking its
downstream signaling and attenuating the orexigenic (appetite-stimulating) effects of MCH.[5]
[6] Chronic administration of MCHR1 antagonists has been shown to reduce food intake and
body weight in rodent models of obesity.[7]

Quantitative Data

The following tables summarize the key quantitative parameters of SNAP 94847
hydrochloride, including its binding affinity, functional potency, and pharmacokinetic properties
in preclinical models.
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Parameter Value Species Assay/Method Reference(s)
Binding Affinity
_ Radioligand

Ki 2.2nM Human o [5]
Binding Assay
Radioligand

Kd 530 pM Human o [5]
Binding Assay

Functional

Activity
FLIPR Calcium

IC50 230 nM Rat [1]

Mobility Assay

Pharmacokinetic

s
) o In vivo
Bioavailability o
59% Rat pharmacokinetic [2]
(Oral)
study
In vivo
Plasma S
4.2 L/hr/kg Rat pharmacokinetic 2]
Clearance
study
In vivo
Blood Clearance 3.3 L/hr/kg Rat pharmacokinetic [2]
study
In vivo
Half-life (t1/2) 52h Rat pharmacokinetic [2]
study

Table 1: In Vitro and In Vivo Quantitative Data for SNAP 94847 Hydrochloride.
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Effect on Food

Dose Intake/Operant  Animal Model Study Details Reference(s)
Responding
No significant Male Long-
effect on high-fat Evans rats
3 mg/kg (i.p.) food-reinforced Rat trained to lever [41[8]
operant press for high-fat
responding. pellets.
No significant Male Long-
effect on high-fat Evans rats
10 mg/kg (i.p.) food-reinforced Rat trained to lever [41[8]
operant press for high-fat
responding. pellets.
No significant o ]
Extinction/reinsta
] effect on
15 mg/kg (i.p.) ) Rat tement model of [4]
reinstatement of
) food seeking.
food seeking.
Chronic (28-day)
treatment did not BALB/cJ mice in
significantly alter a novelty
20 mg/kg (p.o.) Mouse 9]
home cage food suppressed
consumption in feeding test.
mice.
Significantl
J y. Male Long-
decreased high-
Evans rats
_ fat food- .
30 mg/kg (i.p.) ) Rat trained to lever [41[8]
reinforced .
press for high-fat
operant
) pellets.
responding.

Table 2: Dose-Response Effects of SNAP 94847 Hydrochloride on Food-Related Behaviors.

Signaling Pathways
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MCHRL1 couples to multiple G proteins, primarily Gi and Gq, to initiate diverse intracellular
signaling cascades.[9][10] Antagonism of MCHR1 by SNAP 94847 blocks these pathways.

Intracellular
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MCHRL1 Signaling Pathway. This diagram illustrates the dual signaling cascades initiated by
MCH binding to MCHRL1.

Experimental Protocols
MCHR1 Radioligand Binding Assay

This protocol is designed to determine the binding affinity of test compounds, such as SNAP
94847, to the MCHRL.

Materials:
e Cell membranes from HEK293 cells stably expressing human MCHR1.

» Radioligand: [125I]-MCH or a suitable analog like [Phel3, [125I]Tyr19]-MCH.
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» Binding Buffer: 25 mM HEPES (pH 7.4), 10 mM MgClI2, 2 mM EGTA, and 0.1% BSA.
o Wash Buffer: Phospho-buffered Saline (pH 7.4) containing 0.01% TX-100.

e Test compound (e.g., SNAP 94847) at various concentrations.

» Non-specific binding control: High concentration of unlabeled MCH.

» 96-well GFC filter plates.

 Scintillation counter.

Procedure:

o Plate Preparation: Pre-coat the 9-well GFC filter plates with binding buffer containing 1%
BSA.

o Reaction Mixture: In each well, combine 0.5-1.0 ug of cell membrane protein, the radioligand
(e.g., 0.06-0.1 nM [Phel3, [125]]Tyr19]-MCH), and varying concentrations of the test
compound in a total volume of 200 pL of binding buffer. For determining non-specific binding,
add a high concentration of unlabeled MCH instead of the test compound.

¢ Incubation: Incubate the plate for 90 minutes at room temperature with gentle agitation.

« Filtration: Terminate the reaction by rapid vacuum filtration over the pre-coated GFC filter
plates.

e Washing: Wash the filters three times with 400 pL of ice-cold wash buffer.
e Drying: Dry the filters completely.

» Scintillation Counting: Add 50 pL of scintillation cocktail to each well and quantify radioactivity
using a scintillation counter.

o Data Analysis: Calculate the inhibitory constant (Ki) from the IC50 values obtained from non-
linear regression analysis of the competition binding data.

In Vivo Rodent Feeding Study

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1399140?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This protocol outlines a typical experimental workflow to assess the effect of SNAP 94847 on
food intake and body weight in a diet-induced obese (DIO) rodent model.

Phase 1: Model Induction

Gcclimatization of Rodents]
Induction of Obesity
(High-Fat Diet)
Randomization into
Treatment Groups

Phase 2: Treatment

Daily Administration
(e.g., Oral Gavage)
- Vehicle
- SNAP 94847 (Dose 1)
- SNAP 94847 (Dose 2)
- SNAP 94847 (Dose 3)

Daily Monitoring:

- Food Intake
- Water Intake
- Body Weight

Phase 3: D‘(Vlta Analysis

Data Collection and
Compilation
Statistical Analysis
(e.g., ANOVA)
Enterpretation of Results]
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Workflow for an In Vivo Rodent Feeding Study.
Procedure:

o Animal Model: Utilize a diet-induced obesity model, where rodents are fed a high-fat diet for
a specified period to induce obesity.[11]

o Acclimatization and Baseline: Acclimate the animals to the housing conditions and measure
baseline food intake and body weight.

e Randomization: Randomly assign the obese animals to different treatment groups: vehicle
control and multiple dose levels of SNAP 94847.

e Drug Administration: Administer SNAP 94847 or vehicle daily, typically via oral gavage, for
the duration of the study (e.g., 14-28 days).[12]

e Monitoring: Measure food and water intake and body weight daily.

« Data Analysis: Analyze the data to determine the dose-dependent effects of SNAP 94847 on
cumulative and daily food intake and body weight change compared to the vehicle control

group.

Conclusion

SNAP 94847 hydrochloride is a valuable research tool for investigating the role of the MCH
system in appetite regulation and energy homeostasis. Its high affinity and selectivity for
MCHRZ1, coupled with its oral bioavailability, make it a suitable compound for both in vitro and
in vivo studies. The provided data and protocols offer a solid foundation for researchers and
drug development professionals to design and execute experiments aimed at further
elucidating the therapeutic potential of MCHR1 antagonism in metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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